Cas no 121138-01-0 (3-iodooxolane)

• Product name: 3-iodooxolane
• CAS No: 121138-01-0
• MF: C₄H₇IO
• MW: 198.002253770828
• MDL: MFCD09878873
• CID: 1075669
• PubChem ID: 22139264

3-iodooxolane Chemical and Physical Properties

Names and Identifiers

• 3-Iodotetrahydrofuran
• 3-iodooxolane
• 3-IODO-TETRAHYDRO-FURAN
• Furan, tetrahydro-3-iodo-
• (R)-3-Iodotetrahydrofuran
• 3-iodanyloxolane
• iodotetrahydrofuran
• BKIQORJIKOPRCG-UHFFFAOYSA-N
• BCP14190
• SBB092235
• RP08249
• PB14773
• AK170642
• AB1011667
• AB0080936
• AM20080159
• ST24042246
• A804668
• 138I010
• (3S)-3-iodotetrahydrofuran
• 121138-01-0
• DB-061859
• SY042009
• SY111470
• SCHEMBL457715
• CS-W004266
• AS-41776
• J-512708
• PB22839
• AKOS006311105
• DTXSID70622798
• PB34863
• C4H7IO
• EN300-211438
• MFCD09878873
• MFCD17015958

• MDL： MFCD09878873
• Inchi： 1S/C4H7IO/c5-4-1-2-6-3-4/h4H,1-3H2
• InChI Key： BKIQORJIKOPRCG-UHFFFAOYSA-N
• SMILES： IC1([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 197.95400
• Monoisotopic Mass: 197.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.931
• Boiling Point: 187.021 °C at 760 mmHg
• Flash Point: 66.908 °C
• PSA: 9.23000
• LogP: 1.21030

3-iodooxolane Security Information

3-iodooxolane Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 3-iodooxolane

Comprehensive Guide to 3-Iodooxolane (CAS No. 121138-01-0): Properties, Applications, and Market Insights

3-Iodooxolane (CAS No. 121138-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This iodinated heterocyclic compound, also known as 3-iodotetrahydrofuran, is widely used as a versatile building block in synthetic chemistry. Its unique structure, featuring an iodine atom attached to a five-membered oxygen-containing ring, makes it valuable for constructing complex molecules.

The growing demand for iodinated intermediates in drug discovery has propelled research into 3-iodooxolane applications. Recent studies highlight its role in developing novel therapeutic agents, particularly in the field of antiviral medications. With the increasing focus on pandemic preparedness, compounds like 3-iodooxolane are being investigated for their potential in creating broad-spectrum antiviral drugs.

From a chemical perspective, 3-iodooxolane properties include moderate stability under standard conditions and good solubility in common organic solvents. These characteristics make it particularly useful for various organic synthesis applications. Researchers appreciate its reactivity in cross-coupling reactions, which are fundamental to modern pharmaceutical manufacturing processes.

The synthesis of CAS 121138-01-0 typically involves the iodination of tetrahydrofuran derivatives. Current manufacturing processes emphasize green chemistry principles, aligning with the pharmaceutical industry's push toward more sustainable production methods. This approach has made 3-iodooxolane synthesis more environmentally friendly while maintaining high yields and purity standards.

In material science, 3-iodooxolane uses extend to the development of specialty polymers and liquid crystals. Its ability to participate in various polymerization reactions makes it valuable for creating materials with specific optical or electronic properties. These applications are particularly relevant in the growing field of flexible electronics and advanced display technologies.

The global market for iodinated chemical compounds like 3-iodooxolane has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Analytical reports suggest particular demand growth in Asia-Pacific regions, where contract research organizations are expanding their capabilities in small molecule drug development.

Quality control standards for 3-iodooxolane CAS 121138-01-0 have become more stringent in recent years. Reputable suppliers now provide comprehensive analytical data including HPLC purity profiles, residual solvent analysis, and detailed spectroscopic characterization. These quality improvements reflect the compound's importance in critical research applications.

Storage and handling recommendations for 3-iodooxolane emphasize protection from light and moisture, typically suggesting amber glass containers with proper sealing. These precautions help maintain the compound's stability over extended periods, which is crucial for research laboratories and production facilities.

Recent patent literature reveals innovative applications of 3-iodooxolane derivatives in medicinal chemistry. Several filings describe its use in creating kinase inhibitors and other targeted therapies, particularly in oncology research. This aligns with current trends in personalized medicine and precision drug development.

Environmental and safety assessments of 3-iodooxolane continue to evolve, with new studies examining its biodegradation pathways and ecotoxicological profile. These investigations support the compound's responsible use in industrial and research settings while addressing growing regulatory requirements.

From a regulatory perspective, 3-iodooxolane suppliers must comply with various international standards including REACH and TSCA regulations. Compliance documentation has become increasingly important for researchers who need to demonstrate regulatory adherence in their work.

The future outlook for 3-iodooxolane research appears promising, with potential applications emerging in areas such as radiopharmaceuticals and diagnostic imaging agents. These developments could significantly expand the compound's utility in medical applications beyond its current uses.

Academic interest in CAS 121138-01-0 has grown steadily, with increasing numbers of citations in scientific literature. Recent publications have explored novel synthetic methodologies using this compound as well as mechanistic studies of its reactivity patterns.

For researchers considering 3-iodooxolane purchase, current market analysis suggests evaluating multiple suppliers for optimal pricing and quality. The compound is available in various quantities, from small research samples to bulk quantities for industrial applications.

Technical support for 3-iodooxolane applications has improved significantly, with many suppliers now offering detailed application notes and synthetic protocols. These resources help researchers maximize the compound's potential in their specific projects.

In conclusion, 3-iodooxolane (CAS No. 121138-01-0) represents an important tool in modern chemical research and pharmaceutical development. Its versatility, combined with ongoing research into new applications, ensures its continued relevance in scientific innovation. As synthetic methodologies advance and new therapeutic areas emerge, this compound will likely maintain its position as a valuable building block in organic chemistry.